Cas no 2229154-35-0 (2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)oxyacetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)oxyacetic acid
• CAS No: 2229154-35-0
• MF: C₁₁H₁₅N₃O₅
• MW: 269.253902673721
• CID: 6129357
• PubChem ID: 165836257
• Update Time: 2025-06-15

2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)oxyacetic acid
• EN300-1882110
• 2-[(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)oxy]acetic acid
• 2229154-35-0

• Inchi： 1S/C11H15N3O5/c1-11(2,3)19-10(17)14-9-12-4-7(5-13-9)18-6-8(15)16/h4-5H,6H2,1-3H3,(H,15,16)(H,12,13,14,17)
• InChI Key： OJWZRDRAFNAWGY-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(=CN=1)OCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.10117059g/mol
• Monoisotopic Mass: 269.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 111Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)oxyacetic acid

Introduction to 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)oxyacetic acid (CAS No. 2229154-35-0) and Its Emerging Applications in Chemical Biology

The compound 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)oxyacetic acid (CAS No. 2229154-35-0) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel bioactive molecules. This compound, characterized by its intricate structure featuring a pyrimidine core and an oxyacetic acid moiety, has garnered attention for its potential therapeutic applications. The presence of a tert-butoxycarbonyl (Boc) group further enhances its utility as a versatile intermediate in synthetic chemistry, enabling precise modifications and functionalizations.

Recent studies have highlighted the compound's role in the synthesis of small-molecule inhibitors targeting critical biological pathways. The pyrimidine scaffold, a common motif in pharmacologically active agents, is known for its ability to interact with nucleic acids and enzymes, making it an attractive scaffold for drug discovery. Specifically, the 5-yl substituent on the pyrimidine ring contributes to the compound's binding affinity and selectivity, which are essential for developing effective therapeutic agents.

The oxyacetic acid component of the molecule introduces a carboxylic acid functionality, which can be further derivatized to yield diverse pharmacophores. This structural feature allows for the exploration of various chemical modifications, including esterification, amidation, and conjugation with other bioactive molecules. Such flexibility is particularly valuable in medicinal chemistry, where tailored modifications can enhance drug efficacy and reduce off-target effects.

In the realm of drug discovery, 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)oxyacetic acid has been investigated as a precursor for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. By targeting specific kinases, this compound and its derivatives offer promising avenues for therapeutic intervention. Preliminary computational studies suggest that the Boc-protected amine group enhances the compound's stability under physiological conditions, improving its suitability for further development.

The compound's potential extends beyond kinase inhibition; it has also been explored as a tool compound in biochemical assays. The ability to modify the pyrimidine core and oxyacetic acid moiety allows researchers to design probes that can interact with specific biological targets. These probes are invaluable for elucidating mechanisms of action and validating drug candidates in high-throughput screening assays.

Advances in synthetic methodologies have further expanded the utility of 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)oxyacetic acid. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled rapid and scalable production of this compound and its derivatives. These innovations not only streamline the synthetic process but also reduce costs, making it more feasible for industrial applications.

The integration of computational chemistry into drug discovery has also played a crucial role in optimizing this compound's properties. Molecular modeling studies have been instrumental in predicting binding affinities and identifying key interaction sites with biological targets. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

Future research directions may focus on exploring the compound's potential in combination therapies. By developing derivatives that target multiple pathways simultaneously, researchers aim to enhance therapeutic outcomes while minimizing side effects. The versatility of 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)oxyacetic acid makes it an ideal candidate for such interdisciplinary approaches.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)oxyacetic acid (CAS No. 2229154-35-0) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique features make it a valuable tool in chemical biology and drug discovery, with applications ranging from kinase inhibition to biochemical assays. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.